Cas no 1339167-79-1 (4-Hydrazinyl-3-(piperidin-1-ylsulfonyl)pyridine)

• Product Name: 4-Hydrazinyl-3-(piperidin-1-ylsulfonyl)pyridine
• CAS No: 1339167-79-1
• MF: C₁₀H₁₆N₄O₂S
• MW: 256.324640274048
• CID: 5698551
• PubChem ID: 64276739
• Update Time: 2026-03-11

4-Hydrazinyl-3-(piperidin-1-ylsulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 1339167-79-1
• [3-(Piperidine-1-sulfonyl)-pyridin-4-yl]-hydrazine
• 4-Hydrazinyl-3-(piperidin-1-ylsulfonyl)pyridine
• A927860
• AKOS013598140
• Pyridine, 4-hydrazinyl-3-(1-piperidinylsulfonyl)-

• Inchi： 1S/C10H16N4O2S/c11-13-9-4-5-12-8-10(9)17(15,16)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7,11H2,(H,12,13)
• InChI Key： UAMCZXHIDOXRQY-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1NN)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 256.09939694g/mol
• Monoisotopic Mass: 256.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 471.3±55.0 °C(Predicted)
• pka: 6.08±0.38(Predicted)

Additional information on 4-Hydrazinyl-3-(piperidin-1-ylsulfonyl)pyridine

Introduction to 4-Hydrazinyl-3-(piperidin-1-ylsulfonyl)pyridine (CAS No. 1339167-79-1)

4-Hydrazinyl-3-(piperidin-1-ylsulfonyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1339167-79-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by its unique structural framework, which includes a pyridine core functionalized with both hydrazinyl and piperidin-1-ylsulfonyl groups. The presence of these specific substituents imparts distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 4-hydrazinyl-3-(piperidin-1-ylsulfonyl)pyridine is highly intriguing from a chemical perspective. The pyridine ring, a well-known pharmacophore, serves as the central backbone, facilitating interactions with biological targets. The hydrazinyl group (–NH₂) at the 4-position introduces reactivity that can be exploited in various synthetic transformations, while the piperidin-1-ylsulfonyl group (–SO₂N(piperidin-1)) adds a layer of complexity through its ability to engage in hydrogen bonding and polar interactions. This dual functionality makes the compound a promising candidate for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those incorporating nitrogen-rich heterocycles. The combination of hydrazinyl and sulfonyl groups in 4-hydrazinyl-3-(piperidin-1-ylsulfonyl)pyridine aligns with the current trend toward developing drugs that target multiple biological pathways simultaneously. Such multifunctional molecules are expected to offer therapeutic advantages over traditional single-target agents by modulating complex disease mechanisms.

One of the most compelling aspects of 4-hydrazinyl-3-(piperidin-1-ylsulfonyl)pyridine is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the structural features of this compound, researchers have been able to design derivatives that exhibit potent inhibitory activity against specific kinases. For instance, modifications to the hydrazinyl and piperidin-1-ylsulfonyl moieties have led to compounds that selectively inhibit tyrosine kinases, which are key players in tumor growth and metastasis.

Another area where 4-hydrazinyl-3-(piperidin-1-ylsulfonyl)pyridine has shown promise is in the development of antiviral agents. The ability of this compound to interact with viral proteases and polymerases has been explored in several preclinical studies. By fine-tuning its chemical structure, researchers have identified analogs that demonstrate significant antiviral activity against RNA viruses, including those responsible for influenza and HIV. These findings highlight the compound's versatility as a pharmacological tool.

The synthesis of 4-hydrazinyl-3-(piperidin-1-ylsulfonyl)pyridine presents unique challenges due to its complex structural features. However, advances in synthetic methodology have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to construct the desired framework with high precision and yield. These advancements not only facilitate access to 4-hydrazinyl-3-(piperidin-1-ylsulfonyl)pyridine but also pave the way for exploring related derivatives with tailored biological activities.

From a computational chemistry perspective, 4-hydrazinyl-3-(piperidin-1-ylsulfonyl)pyridine has been extensively studied using molecular modeling techniques. These studies have provided insights into its binding mode with biological targets, helping researchers optimize its structure for improved efficacy. For example, virtual screening algorithms have been employed to identify potential lead compounds derived from this scaffold, streamlining the drug discovery process. Such computational approaches are becoming increasingly integral to modern medicinal chemistry, complementing experimental efforts by predicting molecular interactions with remarkable accuracy.

The toxicological profile of 4-hydrazinyl-3-(piperidin-1-y lsulfonyl)pyridine is another critical aspect that has been thoroughly evaluated in recent research. Preliminary studies indicate that this compound exhibits moderate solubility in water and organic solvents, which influences its pharmacokinetic behavior. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes, revealing insights into potential degradation pathways. These data are essential for understanding how the compound behaves within biological systems and for predicting its safety profile.

In conclusion,4-Hydrazinyl -3-( piper id i n - 1 - yls ul fon y l ) py rid ine ( CAS No . 1339167 - 79 - 1 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological applications . Its potential as a scaffold for developing kinase inhibitors , antiviral agents , and other therapeutic molecules underscores its importance in medicinal research . As synthetic methodologies continue to evolve , access to this compound and its derivatives will likely expand , further unlocking new opportunities for drug discovery . The ongoing exploration of its pharmacological properties promises to yield valuable insights into disease mechanisms and novel therapeutic strategies.